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Compound Focus: Osmanthuside H

CAS No.: 149155-70-4

Cat. No.: S579123

Get Quote

Osmanthuside H is a natural product isolated from plant sources such as the stem barks of Fraxinus

paxiana [1]. The table below summarizes its key identifiers and physical characteristics:

Property Description

Chemical Name Osmanthuside H [1]

IUPAC Name Information not available in search results

CAS Number 149155-70-4 [1]

Molecular Formula C~19~H~28~O~11~ [1]

Form Solid [1]

Purity ≥95% (by LC/MS-ELSD) [1]

Recommended
Storage

-20°C [1]

SMILES OC[C@@]1(O)CO[C@@H](OC[C@H]2O[C@@H](OCCc3ccc(O)cc3)[C@H]

(O)[C@@H](O)[C@@H]2O)[C@@H]1O [1]

InChI Key IVRQZYXJBVMHCW-OTCFHACESA-N [1]
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Sample Preparation and Handling Protocol

This protocol outlines the steps for reconstituting and preparing a stock solution of Osmanthuside H for use

in biochemical assays.

Start: Osmanthuside H Solid

1. Equilibration
Allow vial to reach room temperature

2. Weighing
Accurately weigh desired amount

3. Primary Stock
Dissolve in DMSO or buffer

4. Aliquoting
Prepare single-use aliquots

5. Storage
Store aliquots at -20°C

Click to download full resolution via product page

Materials and Reagents

Osmanthuside H solid (≥95% purity, e.g., Sigma-Aldrich SMB00252) [1]
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High-purity solvent (e.g., DMSO, LC-MS grade water, or specific aqueous buffer)

Microbalance (capable of weighing to 0.01 mg)
Sterile microcentrifuge tubes (e.g., 1.5 mL)

Volumetric flasks or graduated pipettes
Vortex mixer

Sonicator (optional)

Step-by-Step Procedure

Equilibration: Remove the Osmanthuside H vial from the -20°C storage and let it equilibrate to
room temperature in a desiccator for approximately 30 minutes to prevent moisture condensation [1].

Weighing: Accurately weigh the required mass of Osmanthuside H solid using a microbalance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.48 mg of the compound (based on its

molecular weight of 447.43 g/mol for C~19~H~28~O~11~).
Dissolution: Transfer the weighed compound into an appropriate container and add the chosen

solvent to the desired final volume. Vortex thoroughly for 1-3 minutes until the solid is completely
dissolved. Brief sonication in a water bath for 1-2 minutes can aid in dissolution.

Aliquoting: Immediately aliquot the stock solution into single-use volumes to minimize freeze-thaw
cycles and maintain stability.

Storage: Clearly label all aliquots with the compound name, concentration, date, and solvent. Store
at -20°C [1].

Analytical Methods for Quality Control

High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS or LC-MS) is the

standard technique for identifying and quantifying Osmanthuside H and assessing sample purity [2] [1].

The following diagram illustrates the general workflow:
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Prepared Osmanthuside H
Sample

Liquid Chromatography (LC)
Compound Separation

Tandem Mass Spectrometry (MS/MS)
Compound Identification & Quantification

Identification
(m/z, Fragmentation Pattern)

Quantification
(Peak Area vs. Standard Curve)

Purity Assessment
(≥95% by LC/MS-ELSD)

Click to download full resolution via product page

Key Parameters for LC-MS/MS Analysis

The table below summarizes typical parameters used in analytical studies of similar compounds:

Parameter Setting / Consideration

HPLC Column Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) [2]

Mobile Phase Gradient of water and acetonitrile, both with 0.1% formic acid [2]

Ionization Mode Electrospray Ionization (ESI), typically in negative mode [2]

Mass Analyzer Triple quadrupole (QqQ) or Quadrupole-Ion Trap [3]

Detection Multiple Reaction Monitoring (MRM) for high sensitivity and specificity [3]

Purity Confirmation Evaporative Light-Scattering Detector (ELSD) can be used alongside MS [1]
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Biological Context and Research Applications

Osmanthuside H is a phenylethanoid glycoside (PhG), a class of compounds known for strong

antioxidant, anti-inflammatory, and neuroprotective activities [4] [5]. In the biosynthetic pathway of other

important PhGs like verbascoside, Osmanthuside H is derived from tyrosol and serves as a glycoside

precursor [6].

For assay preparation, researchers can directly use commercially available Osmanthuside H to study its

intrinsic bioactivity. Common research applications for PhGs like Osmanthuside H include:

Metabolomics studies: Investigating its role in plant metabolic pathways [1].

Bioactivity assays: Evaluating its potential antioxidant, anti-inflammatory, or hepatoprotective effects
in cellular or animal models [3].

Natural product research: Using it as a standard for the identification and quantification of PhGs in
complex plant extracts [2].

Important Notes and Precautions

Safety: The available safety data indicates that Osmanthuside H is classified as an Eye Irritant
(Eye Irrit. 2). Appropriate personal protective equipment (PPE), including safety glasses, is required
when handling the solid compound or solutions [1].

Solvent Consideration: The choice of solvent (DMSO vs. aqueous buffer) is critical and depends on
the specific assay. The final concentration of DMSO in cell-based assays should typically be kept

below 0.1% to avoid cytotoxicity.
Stability: While the solid is stable at -20°C, the stability of stock solutions over time should be

empirically determined for long-term studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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